Cas no 24401-39-6 (2-methyl-2-phenylpent-4-enal)

• Product Name: 2-methyl-2-phenylpent-4-enal
• CAS No: 24401-39-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 259772
• PubChem ID: 91177
• Update Time: 2025-06-07

2-methyl-2-phenylpent-4-enal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-methyl-a-2-propen-1-yl-
• 2-Methyl-2-phenylpent-4-enal
• EINECS 246-226-5
• OORUKFHUHFCMAP-UHFFFAOYSA-N
• 2-methyl-2-phenyl-pent-4-enal
• DTXSID30947272
• NS00049825
• InChI=1/C12H14O/c1-3-9-12(2,10-13)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3
• OORUKFHUHFCMAP-UHFFFAOYSA-
• EN300-1621343
• SCHEMBL4710826
• 24401-39-6
• 2-methyl-2-phenylpent-4-enal

• Inchi： 1S/C12H14O/c1-3-9-12(2,10-13)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3
• InChI Key： OORUKFHUHFCMAP-UHFFFAOYSA-N
• SMILES： O=CC(C)(C1C=CC=CC=1)CC=C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.959
• Boiling Point: 256.7°Cat760mmHg
• Flash Point: 116.5°C
• Refractive Index: 1.504
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-methyl-2-phenylpent-4-enal

Comprehensive Analysis of 2-Methyl-2-phenylpent-4-enal (CAS No. 24401-39-6): Properties, Applications, and Industry Trends

2-Methyl-2-phenylpent-4-enal (CAS No. 24401-39-6) is a versatile organic compound widely recognized for its unique aromatic properties and applications in flavor and fragrance formulations. This unsaturated aldehyde features a phenyl group and a methyl substituent, contributing to its distinct olfactory characteristics. With growing interest in sustainable ingredients and green chemistry, researchers are increasingly exploring its potential in eco-friendly formulations.

The compound’s molecular structure (C₁₂H₁₄O) combines a pent-4-enal backbone with a 2-phenyl-2-methyl substitution, resulting in a fruity-floral odor profile. This makes it valuable for perfumery applications, particularly in fine fragrances and household products. Recent studies highlight its compatibility with biodegradable solvents, aligning with the global shift toward clean-label ingredients.

In the context of consumer trends, demand for natural-inspired synthetics has surged, positioning 2-methyl-2-phenylpent-4-enal as a cost-effective alternative to plant-derived aldehydes. Its stability under pH variations and thermal conditions further enhances its utility in cosmetic preservatives and personal care products. Industry reports suggest a CAGR of 5.2% for such specialty aldehydes through 2030.

From a synthesis perspective, 24401-39-6 is typically produced via Grignard reactions or cross-coupling methodologies, with recent optimizations focusing on catalytic efficiency and waste reduction. Analytical techniques like GC-MS and NMR spectroscopy are critical for verifying its chemical purity, a key concern for GMP-compliant manufacturers.

Environmental and regulatory considerations are paramount. While not classified as hazardous, 2-methyl-2-phenylpent-4-enal requires adherence to REACH guidelines and IFRA standards for safe use in consumer goods. Innovations in microencapsulation are extending its release profiles in air fresheners and fabric softeners, addressing market demands for long-lasting scents.

Emerging applications include its role in food flavor enhancers, where it imparts berry-like undertones. However, stringent FDA regulations govern its use in edible products. The compound’s low toxicity profile (as per OECD 423) supports its adoption in pet care fragrances, a niche yet growing segment.

In summary, 2-methyl-2-phenylpent-4-enal exemplifies the intersection of chemical innovation and market-driven needs. Its adaptability across multiple industries underscores its relevance in today’s sustainability-focused and performance-oriented landscape.